Cas no 1498780-07-6 (3-(2-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 1498780-07-6
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 5709124
• PubChem ID: 65944391
• Update Time: 2023-10-14

3-(2-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1498780-07-6
• CS-0344904
• SY339461
• AKOS015286199
• EN300-1452011
• 3-(2-bromo-4-fluorophenyl)-2-hydroxypropanoic acid
• 3-(2-bromo-4-fluorophenyl)-2-hydroxypropanoicacid
• MFCD21085075
• 3-(2-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C9H8BrFO3/c10-7-4-6(11)2-1-5(7)3-8(12)9(13)14/h1-2,4,8,12H,3H2,(H,13,14)
• InChI Key： ACZOGSMPJJRTCJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C(=O)O)O)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids